Cas no 93987-59-8 ( )

• Product Name: &nbsp
• CAS No: 93987-59-8
• MF: C₁₅H₁₇N₅S₂
• MW: 331.45897936821
• CID: 1000516
• PubChem ID: 5140907
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 1-anilino-3-[(4-methylphenyl)carbamothioylamino]thiourea
• N-(4-Methylphenyl)-2-(2-phenylhydrazinecarbothioyl)hydrazine-1-carbothioamide
• 93987-59-8
• NSC202031
• NSC-202031
• DTXSID60408705
• DS-004747
• 3-anilino-1-[(4-methylphenyl)thiocarbamoylamino]thiourea
•  

• Inchi： 1S/C15H17N5S2/c1-11-7-9-12(10-8-11)16-14(21)18-20-15(22)19-17-13-5-3-2-4-6-13/h2-10,17H,1H3,(H2,16,18,21)(H2,19,20,22)
• InChI Key： JPNFDUCBLILJKM-UHFFFAOYSA-N
• SMILES： S=C(NNC(NNC1C=CC=CC=1)=S)NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 331.093
• Monoisotopic Mass: 331.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124A^2
• XLogP3: 4.3

Experimental Properties

• Density: 1.369
• Boiling Point: 459.4°C at 760 mmHg
• Flash Point: 231.7°C
• Refractive Index: 1.763
• PSA: 124.33000
• LogP: 4.00630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines